1-(1-(3,4-dichlorobenzyl)-1H-benzo[d]imidazol-2-yl)ethanol

• IUPAC Name: 1-[1-[(3,4-dichlorophenyl)methyl]benzimidazol-2-yl]ethanol
• InChI: InChI=1S/C16H14Cl2N2O/c1-10(21)16-19-14-4-2-3-5-15(14)20(16)9-11-6-7-12(17)13(18)8-11/h2-8,10,21H,9H2,1H3
• InChI Key: OCBVAJSAVLUMER-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC2=CC=CC=C2N1CC3=CC(=C(C=C3)Cl)Cl)O
• Molecular Formula: C16H14Cl2N2O
• Molecular Weight: 321.2 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is incorporated into many important biological molecules. The dichlorobenzyl group is a benzyl group substituted with two chlorine atoms, which can potentially increase the compound’s reactivity.

Scientific Research Applications

Synthetic Chemistry

Beyond its biological applications, this compound serves as a valuable building block in synthetic chemistry. Researchers use it to synthesize more complex molecules, including heterocyclic compounds. . Its versatility makes it a staple in organic synthesis laboratories.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. Imidazole rings are found in many biologically active molecules and can interact with various biological targets.

Future Directions

Future research could focus on synthesizing the compound and studying its properties and potential applications. Given the biological relevance of imidazole derivatives, this compound could have interesting biological activities worth exploring.